2-[[2-[[4-(Aminomethyl)phenyl]amino]-5-chloro-4-pyrimidinyl]amino]-N-methylbenzenesulfonamide

• IUPAC Name: 2-[[2-[4-(aminomethyl)anilino]-5-chloropyrimidin-4-yl]amino]-N-methylbenzenesulfonamide
• InChI: InChI=1S/C18H19ClN6O2S/c1-21-28(26,27)16-5-3-2-4-15(16)24-17-14(19)11-22-18(25-17)23-13-8-6-12(10-20)7-9-13/h2-9,11,21H,10,20H2,1H3,(H2,22,23,24,25)
• InChI Key: BSNXRDSXROGABY-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)C1=CC=CC=C1NC2=NC(=NC=C2Cl)NC3=CC=C(C=C3)CN
• Molecular Formula: C18H19ClN6O2S
• Molecular Weight: 418.9 g/mol

Description

2-[[2-[[4-(Aminomethyl)phenyl]amino]-5-chloro-4-pyrimidinyl]amino]-N-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C18H19ClN6O2S and its molecular weight is 418.9. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The compound has been a subject of interest in the synthesis and characterization of novel heterocyclic compounds. For instance, Nunna et al. (2014) developed amino-N-(4-(4-chloro-phenyl)-6-(3,4-dimethyl-phenyl)-pyrimidin-2-yl)-benzensulfonamide through hydrolysis and subsequent condensation reactions, aiming to evaluate its antibacterial and antifungal activities. This research highlights the synthetic flexibility of sulfonamide derivatives for potential antimicrobial applications (Nunna, Ramachandran, Arts, Panchal, & Shah, 2014).

Antimicrobial and Antifungal Activities

Several studies have focused on the antimicrobial and antifungal potentials of sulfonamide derivatives. Guna and Purohit (2012) synthesized compounds including the sulfonamide moiety, assessing their biological activity against various bacteria and fungi, revealing some compounds exhibited moderate activity at certain concentrations, demonstrating the antimicrobial relevance of these derivatives (Guna & Purohit, 2012).

Antitumor Applications

The compound's derivatives have been explored for antitumor properties. Huang, Lin, and Huang (2001) designed and synthesized sulfonamide derivatives containing 5-fluorouracil and nitrogen mustard, aimed at developing potent antitumor agents with low toxicity. These derivatives showed promising antitumor activity and low toxicity in mice, signifying their potential as cancer treatments (Huang, Lin, & Huang, 2001).

Anti-HIV Activity

Research by Brzozowski and Sa̧czewski (2007) on N-(3-amino-3,4-dihydro-4-oxopyrimidin-2-yl)-4-chloro-2-mercapto-5-methylbenzenesulfonamide derivatives demonstrated potential anti-HIV activity. Selected derivatives showed effectiveness against HIV-1, highlighting the compound's utility in developing novel anti-HIV medications (Brzozowski & Sa̧czewski, 2007).